3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(3-hydroxyphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C13H9NO5/c15-12-3-1-2-8(7-12)9-4-10(13(16)17)6-11(5-9)14(18)19/h1-7,15H,(H,16,17)
• InChI Key: YQHOUBAKNGDEIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H9NO5
• DSSTOX Substance ID: DTXSID50688711
• Molecular Weight: 259.21 g/mol
• CAS RN: 1261927-63-2

Description

3-(3-Hydroxyphenyl)-5-nitrobenzoic acid (3-HPNBA) is an important organic compound that is widely used in scientific research. It is a white crystalline solid that is soluble in water, alcohol, and chloroform, and is used in the synthesis of various compounds. 3-HPNBA is a versatile compound that has a variety of applications, including the synthesis of drugs, the preparation of polymers, and the study of biochemical and physiological effects.

Scientific Research Applications

3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95% is widely used in scientific research due to its versatility. It is used in the synthesis of drugs, the preparation of polymers, and the study of biochemical and physiological effects. It is also used in the synthesis of other organic compounds, such as 3-hydroxyphenyl-5-methoxybenzoic acid, which is used in the synthesis of drugs. Additionally, 3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95% is used in the study of the effects of drugs on the body, such as the effects of anti-inflammatory drugs.

Mechanism of Action

3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95% has a variety of mechanisms of action. It is believed to act as a competitive inhibitor of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins, which are involved in inflammation, pain, and fever. Additionally, it is believed to inhibit the enzyme xanthine oxidase, which is involved in the metabolism of purines.
Biochemical and Physiological Effects
3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. Additionally, it has been shown to have an inhibitory effect on the enzymes cyclooxygenase and xanthine oxidase, which are involved in the synthesis and metabolism of prostaglandins and purines, respectively.

Advantages and Limitations for Lab Experiments

3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95% is a versatile compound that is widely used in scientific research due to its versatility. It has a variety of applications and can be synthesized in a three-step process. Additionally, it has a variety of biochemical and physiological effects, including anti-inflammatory, analgesic, and antipyretic effects. However, there are some limitations to using 3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95% in lab experiments. It is a potentially toxic compound, and should be handled with care. Additionally, it may not be suitable for all experiments, as some experiments may require the use of other compounds.

Future Directions

The use of 3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95% in scientific research has been extensively studied, but there are still many areas of research that need to be explored. For example, further research could be done to explore the effects of 3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95% on other enzymes and biochemical pathways. Additionally, further research could be done to explore the potential applications of 3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95% in drug design and development. Additionally, further research could be done to explore the potential for using 3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95% in the synthesis of other compounds. Finally, further research could be done to explore the potential for using 3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95% in the preparation of polymers.

Synthesis Methods

3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95% can be synthesized from 3-hydroxyphenylacetic acid and nitrobenzoic acid in a three-step process. First, the 3-hydroxyphenylacetic acid is reacted with nitrobenzoic acid in aqueous solution. The reaction is catalyzed by an acid, such as hydrochloric acid, and the resulting product is 3-hydroxyphenyl-5-nitrobenzoic acid. The second step involves the removal of the nitro group from the molecule, which is achieved by the addition of a reducing agent such as sodium borohydride. The resulting product is 3-hydroxyphenyl-5-carboxybenzoic acid. The third step involves the oxidation of the carboxy group to the nitro group, which is achieved by the addition of an oxidizing agent such as potassium permanganate. The resulting product is 3-hydroxyphenyl-5-nitrobenzoic acid.